![molecular formula C24H25N5O3 B2439610 2-[(2,5-Dimethylphenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione CAS No. 893950-83-9](/img/no-structure.png)
2-[(2,5-Dimethylphenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(2,5-Dimethylphenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C24H25N5O3 and its molecular weight is 431.496. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Imidazole-Based Bisphenol Applications
Bisphenol compounds containing imidazole, like 2-((2-hydroxy-3,5-dimethylphenyl)(imidazol-4-yl)methyl)-4,6-dimethylphenol, demonstrate significant potential in the field of crystal engineering. These compounds exhibit extensive hydrogen-bonded structures and strong π···π interactions between imidazole rings, making them suitable for applications in material science and molecular recognition (Nath & Baruah, 2012).
Photochromism in Imidazole Dimers
Research on 4,5-diaryl-2-(2,5-dimethylthiophen-3-yl)imidazoles, closely related to the compound , revealed that their dimers exhibit photochromism when irradiated. This property can be leveraged in developing photoresponsive materials (Bai et al., 2010).
Antifungal Properties
The antifungal activity of imidazole derivatives, like 4-(4-methoxyphenyl)-2-methyl-1H-imidazole, is influenced by the substituent groups on the aryl ring. These compounds demonstrate potential in developing new antifungal agents, especially against strains like C. neoformans (Macías et al., 2018).
Luminescence Sensing
Imidazole dicarboxylate-based lanthanide metal-organic frameworks, which include dimethylphenyl imidazole dicarboxylates, have been shown to be effective in luminescence sensing of benzaldehyde derivatives. These frameworks have potential applications in fluorescence sensors for detecting specific chemicals (Shi et al., 2015).
OLED and NLO Device Applications
2-(4-Methoxyphenyl)-1,4,5-triphenyl-2,5-dihydro-1H-imidazole, related to the compound , shows promise in OLED (Organic Light Emitting Diode) applications due to its high electron transport mobility and non-linear optical (NLO) behavior. This makes it suitable for use in NLO devices (Ulahannan et al., 2020).
properties
CAS RN |
893950-83-9 |
---|---|
Molecular Formula |
C24H25N5O3 |
Molecular Weight |
431.496 |
IUPAC Name |
2-[(2,5-dimethylphenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
InChI |
InChI=1S/C24H25N5O3/c1-15-5-6-16(2)17(13-15)14-29-22(30)20-21(26(3)24(29)31)25-23-27(11-12-28(20)23)18-7-9-19(32-4)10-8-18/h5-10,13H,11-12,14H2,1-4H3 |
InChI Key |
CMEDDVVCYRIKPQ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)CN2C(=O)C3=C(N=C4N3CCN4C5=CC=C(C=C5)OC)N(C2=O)C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.